POLYQUATERNIUM- 21

• CAS No.: 102523-94-4
• Molecular Formula: C9H10N2O4
• Synonyms: POLYQUATERNIUM- 21

Description

Historical Development and Evolution of Polyquaternium Chemistry Research

The scientific foundation for polyquaternium chemistry began with the discovery of quaternary ammonium (B1175870) compounds (QACs). Research into these molecules gained momentum in the 1930s with the discovery of their potent antimicrobial properties. clasit.org This initial focus was on monomeric QACs, such as benzalkonium chloride, which became integral to disinfection and sanitization applications. clasit.org

The evolution from simple monomeric QACs to polymeric quaternary ammonium compounds (polyQACs) marked a significant advancement in the field. Polymer chemists sought to develop materials that combined the cationic nature of QACs with the properties of larger macromolecules. This led to the synthesis of polymers with multiple quaternary ammonium centers, either within the main polymer backbone or as pendant groups. nih.gov

A pivotal development in the application of this research was the invention of Polyquaternium-10 at the Union Carbide Corporation. researchgate.net Initially explored as a potential papermaking ingredient, its ability to deposit conditioning materials directly onto hair from a shampoo formulation revolutionized the personal care industry. researchgate.net This was achieved through a process known as coacervation, where the interaction between the cationic polymer and anionic surfactants in a shampoo creates a phase-separated condition that facilitates the deposition of conditioning agents during dilution. researchgate.net This breakthrough spurred further academic and industrial research into synthesizing a wide array of polyquaternium polymers with varying structures, molecular weights, and charge densities to suit different applications. atamanchemicals.com

Classification and Nomenclature within Polymeric Quaternary Ammonium Salts

Polyquaternium-21 belongs to the class of chemical compounds known as polymeric quaternary ammonium salts, or polyQACs. clasit.org These are cationic polymers, meaning they possess a positive charge. nih.govulprospector.com The positive charge is a result of the quaternary ammonium cations integrated into the polymer structure. wikipedia.org These cations are permanently charged, regardless of the pH of their solution. wikipedia.org

The nomenclature "Polyquaternium" is the designation established by the International Nomenclature for Cosmetic Ingredients (INCI) for this class of polycationic polymers. atamanchemicals.comwikipedia.org The term was created to highlight the presence of multiple quaternary ammonium centers in the polymer. atamanchemicals.comwikipedia.org

The numerical value that follows the name—in this case, "21"—does not relate to the polymer's chemical structure, molecular weight, or charge density. Instead, the numbers are assigned sequentially in the order that the specific polymer is registered and approved by the INCI. atamanchemicals.comwikipedia.orgatamanchemicals.com Therefore, Polyquaternium-5, Polyquaternium-7, and Polyquaternium-21 are each chemically distinct polymers, and their numerical designation only indicates the chronological order of their registration. atamanchemicals.comwikipedia.org

To illustrate the diversity within this classification, the table below provides examples of different polyquaternium compounds and their chemical identities.

Polyquaternium Number	Chemical Identity / Monomers
Polyquaternium-6	Poly(diallyldimethylammonium chloride) wikipedia.org
Polyquaternium-7	Copolymer of acrylamide (B121943) and diallyldimethylammonium chloride wikipedia.org
Polyquaternium-10	Polymeric quaternary ammonium salt of hydroxyethyl cellulose atamankimya.com
Polyquaternium-11	Copolymer of vinylpyrrolidone and quaternized dimethylaminoethyl methacrylate
Polyquaternium-22	Copolymer of acrylic acid and diallyldimethylammonium chloride cir-safety.orgcir-safety.orgspecialchem.com
Polyquaternium-39	Terpolymer of acrylic acid, acrylamide, and diallyldimethylammonium chloride cir-safety.org

This table illustrates the varied chemical nature of compounds under the Polyquaternium nomenclature.

Scope and Significance of Academic Research on Polyquaternium-21

While the broader class of polyquaterniums has been the subject of extensive academic and industrial research, published academic studies focusing specifically on Polyquaternium-21 are not widely available in the public domain. Much of the existing research literature on polyquaterniums centers on more established compounds such as Polyquaternium-7, Polyquaternium-10, and Polyquaternium-22. researchgate.netresearchgate.netsemanticscholar.org

The significance and potential scope of academic research on Polyquaternium-21 can be inferred from the known properties and applications of the polyQAC class. Research would likely investigate its fundamental physicochemical properties, such as:

Molecular Weight and Structure: Characterizing the polymer's size, architecture (e.g., linear, branched), and the distribution of cationic charges.

Solution Rheology: Studying how it affects the viscosity and flow properties of aqueous solutions, which is critical for product formulation.

Adsorption and Film-Forming Properties: Investigating its ability to adsorb onto negatively charged surfaces, like hair and skin, and to form thin films. This is a key function for conditioning and styling products. atamankimya.com

Interaction with Surfactants: Examining its interaction with anionic, cationic, and non-ionic surfactants to understand mechanisms like coacervation and deposition efficiency in cleansing formulations. researchgate.net

The academic significance of such research lies in contributing to the fundamental understanding of polymer-surfactant interactions and the surface science of cationic polymers. Furthermore, given that many polyQACs exhibit antimicrobial properties, another potential avenue of academic inquiry would be to evaluate Polyquaternium-21 for its efficacy against various microorganisms, which could have implications for its use in biomedical materials or as a preservative. clasit.org

Synthesis and Polymerization Methodologies for Polyquaternium 21

Monomer Selection and Precursor Chemistry for Polyquaternium-21

The synthesis of Polyquaternium-21 relies on the precise selection and reaction of its constituent monomers. The primary monomers are acrylic acid and diallyldimethylammonium chloride.

Acrylic Acid Derivatives in Polyquaternium-21 Polymerization

Acrylic acid is a key monomer in the synthesis of Polyquaternium-21. specialchem.comgoogleapis.comgoogle.com Acrylic acid is an α,β-unsaturated monocarboxylic acid with the chemical formula C₃H₄O₂. nih.govuni.lufishersci.ca It is a colorless liquid with an acrid odor and is miscible with water and most organic solvents. Acrylic acid is widely used in the production of various polymers and copolymers. While the core monomer is acrylic acid, other acrylic acid derivatives or related α,β-ethylenically unsaturated carboxylic acids, such as methacrylic acid, can be involved in the synthesis of related polymers or modifications. wikipedia.orggoogle.comgoogle.com Methacrylic acid has the chemical formula C₄H₆O₂ and is also a clear, colorless liquid with a pungent odor. wikipedia.orgnih.gov

Diallyldimethylammonium Chloride (DADMAC) as a Core Monomer in Polyquaternium-21 Synthesis

Diallyldimethylammonium chloride (DADMAC) is the other essential monomer in the formation of Polyquaternium-21. specialchem.comgoogleapis.comgoogle.com DADMAC is a cationic monomer with the molecular formula C₈H₁₆ClN. fishersci.caniranchemical.com It is a quaternary ammonium (B1175870) salt, possessing a permanent positive charge due to the nitrogen atom bonded to two methyl groups and two allyl groups. niranchemical.com This cationic nature is directly imparted to the resulting Polyquaternium-21 copolymer. DADMAC is typically synthesized by reacting two equivalents of allyl chloride with dimethylamine. niranchemical.comatamanchemicals.comwikipedia.orgchemicalbook.com The polymerization of DADMAC alone yields polyDADMAC, also known as Polyquaternium-6. atamanchemicals.comwikipedia.orgatamanchemicals.com When copolymerized with acrylic acid, it forms Polyquaternium-22. specialchem.comgoogleapis.comgoogle.comgoogle.com The specific structure of Polyquaternium-21, being a copolymer of DADMAC and acrylic acid, distinguishes it from other polyquaterniums like Polyquaternium-6 (homopolymer of DADMAC) or Polyquaternium-7 (copolymer of acrylamide (B121943) and DADMAC). specialchem.comwikipedia.orgwikipedia.org

Other Co-Monomers and Initiator Systems for Polyquaternium-21

While acrylic acid and DADMAC are the primary monomers for Polyquaternium-21, the polymerization process may involve other co-monomers or initiator systems to control the reaction and tailor the final polymer properties. The specific details of other co-monomers used in Polyquaternium-21 synthesis are not extensively detailed in the provided search results. However, in general copolymerization reactions involving acrylic acid and cationic monomers like DADMAC, various initiators are employed to start the radical polymerization process. Organic peroxides are commonly used as catalysts in the radical polymerization of DADMAC. atamanchemicals.comwikipedia.orgchemicalbook.com The choice of initiator and potential co-monomers can influence the molecular weight, charge density, and architectural characteristics of the resulting copolymer.

Polymerization Techniques for Polyquaternium-21 Production

The synthesis of Polyquaternium-21 from its monomers is achieved through polymerization techniques, primarily radical polymerization.

Conventional Radical Polymerization Approaches

Conventional radical polymerization is a common method for synthesizing polymers like Polyquaternium-21. This technique involves the initiation, propagation, and termination of polymer chains through radical species. For the polymerization of DADMAC, radical polymerization with an organic peroxide catalyst is a known method. atamanchemicals.comwikipedia.orgchemicalbook.com This approach typically leads to polymers with a broad molecular weight distribution. In the copolymerization of DADMAC and acrylic acid to form Polyquaternium-22 (a copolymer structurally similar to Polyquaternium-21 in terms of monomers), radical polymerization is the manufacturing method. specialchem.comgoogleapis.com This method involves reacting the two monomers to form the copolymer structure.

Green Chemistry Principles and Sustainable Synthesis Routes for Polyquaternium-21

The application of green chemistry principles in polymer synthesis aims to reduce environmental impact through various approaches, including waste prevention, atom economy, less hazardous chemical synthesis, designing benign chemicals, using benign solvents and auxiliaries, energy efficiency, using renewable feedstocks, reducing derivatives, catalysis, design for degradation, and real-time analysis for pollution prevention. rsc.orgrestoreproject.eunih.gov

While specific green synthesis routes for Polyquaternium-21 are not detailed, the broader context of sustainable polymer chemistry is relevant. Research is ongoing to develop more environmentally friendly methods for producing polymers, including the use of bio-based monomers and sustainable polymerization techniques. restoreproject.euresearchgate.net Mechanochemical synthesis, which eliminates the need for solvents by grinding solid reagents, is an example of a greener approach being explored for conductive polymers. bridgew.edu Enzyme catalysis is another green chemistry technique that allows for environmentally benign reaction conditions and improved control over polymerization. bridgew.edu The use of renewable feedstocks, such as those derived from biomass, is a key aspect of sustainable polymer synthesis. restoreproject.eu

Post-Polymerization Modification and Functionalization of Polyquaternium-21

Post-polymerization modification involves altering the chemical structure of a polymer after the initial polymerization reaction to introduce new functionalities or modify existing properties. Functionalization refers to the process of adding specific chemical groups to the polymer chain.

While direct examples of post-polymerization modification or functionalization specifically for Polyquaternium-21 are not found in the provided data, polyquaternium polymers in general can be modified. For instance, surface modification of anion-exchange membranes using Polyquaternium-22 has been studied to alter their properties. mdpi.com Hydrophobically modified polymers, including some polyquaterniums, are synthesized to enhance their performance in various applications, suggesting possible post-polymerization or in-situ modification during synthesis to incorporate hydrophobic groups. rsc.orggoogle.comcosmeticsciencetechnology.com The ability to control polymer architecture and introduce specific functional groups allows for tailoring the polymer's interaction with surfaces and other substances. researchgate.net

Control of Polyquaternium-21 Polymer Architecture and Molecular Characteristics

Controlling polymer architecture and molecular characteristics such as molecular weight and charge density is crucial for tailoring the performance of polyquaterniums in specific applications. The properties of polyquaternium polymers, including their deposition efficacy, are significantly influenced by their molecular weight and positive charge density. nih.govresearchgate.net

Different polyquaterniums exhibit a wide range of molecular weights and charge densities, which are determined during their synthesis. atamanchemicals.comcosmeticsandtoiletries.com For example, Polyquaternium-68 with a higher molecular weight showed better hair deposition efficacy in one study. nih.govresearchgate.net The concentration of monomers and the reaction conditions during polymerization play a significant role in determining the molecular weight and structure of the resulting polymer. cosmeticsandtoiletries.com Techniques like gel permeation chromatography (GPC) can be used to characterize the molecular weight distribution of polyquaterniums. google.com

The architecture of cationic polymers can include linear, branched, and dendrimeric structures, and synthetic methods are being improved to achieve precise control over these architectures, as well as molecular weight distribution and polarity. researchgate.net The ability to control these characteristics allows for the design of polymers with tailored properties for diverse applications.

Advanced Analytical and Characterization Techniques for Polyquaternium 21

Spectroscopic Analysis for Polyquaternium-21 Structural Elucidation

Spectroscopic methods are fundamental in determining the chemical structure and identifying functional groups within the Polyquaternium-21 polymer chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for the structural elucidation of polymers like Polyquaternium-21. It provides detailed information about the different types of atoms present and their connectivity within the molecule. By analyzing the chemical shifts, splitting patterns, and integration of signals in the NMR spectrum (typically 1H and 13C NMR), researchers can confirm the repeating units of the polymer and identify end-groups researchgate.netnih.gov. This information is vital for verifying the polymer's synthesis and understanding its molecular architecture. NMR can also be used to determine the molecular weight of some polymers by analyzing the ratio of end-group signals to those of the repeating units, although this is more readily applied to polymers with distinct end-groups researchgate.netgoogle.com.

Infrared (IR) and Raman Spectroscopy for Functional Group Analysis

Infrared (IR) and Raman spectroscopy are complementary vibrational spectroscopic techniques used to identify the functional groups present in Polyquaternium-21. IR spectroscopy measures the absorption of infrared light by molecular vibrations, while Raman spectroscopy measures the inelastic scattering of light researchgate.netmetrohm.com. Different functional groups vibrate at characteristic frequencies, producing unique spectral fingerprints. vscht.cz By analyzing the positions and intensities of peaks in the IR and Raman spectra, the presence of key functional groups within the Polyquaternium-21 structure, such as quaternary ammonium (B1175870) groups, hydroxyl groups, and ether linkages, can be confirmed. These techniques are valuable for quality control and for studying changes in the polymer's structure due to processing or environmental factors researchgate.netspectroscopyonline.com.

Chromatographic Methods for Polyquaternium-21 Molecular Weight and Polydispersity

Chromatographic techniques, particularly Gel Permeation Chromatography (GPC), are essential for determining the molecular weight distribution of Polyquaternium-21. Polymers are typically polydisperse, meaning they consist of chains of varying lengths.

Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), separates polymers based on their hydrodynamic volume in solution. phenomenex.comlabcompare.com The polymer solution is passed through a column packed with porous beads. Larger polymer chains cannot enter all the pores and elute first, while smaller chains can access more pores and elute later. phenomenex.com By calibrating the system with polymer standards of known molecular weights, the molecular weight distribution of the Polyquaternium-21 sample can be determined. knauer.netlcms.cz This provides information on the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn), which is a measure of the breadth of the molecular weight distribution. knauer.net GPC/SEC is a standard technique for assessing the molecular weight distribution of polymers and is critical for understanding how molecular size influences the physical properties and performance of Polyquaternium-21. lcms.cz

Electrokinetic Characterization of Polyquaternium-21

The surface charge of Polyquaternium-21, being a cationic polymer, plays a significant role in its interactions with other charged species and surfaces. Electrokinetic techniques are used to quantify this charge.

Zeta Potential Measurements for Surface Charge Analysis

Zeta potential (ζ) is a key parameter used to characterize the surface charge of particles or molecules in a dispersion or solution. mdpi.comagnopharma.com It represents the electric potential at the slipping plane, which is the boundary between the mobile liquid phase and the stationary layer of fluid associated with the particle surface. mdpi.com For Polyquaternium-21, which carries positive charges due to the quaternary ammonium groups, the zeta potential provides an indication of the magnitude of this positive charge and the electrostatic repulsion between polymer chains or between the polymer and other charged components in a formulation. agnopharma.com Zeta potential measurements are typically performed using techniques like electrophoresis, where the movement of charged particles in an electric field is measured. sci-hub.se The zeta potential is influenced by factors such as pH and the presence of other ions in the solution. agnopharma.comsci-hub.se Measuring the zeta potential of Polyquaternium-21 is important for predicting its stability in formulations, its interactions with negatively charged substrates like hair or skin, and its effectiveness as a conditioning agent. agnopharma.comgoogle.com

Morphological and Microstructural Analysis of Polyquaternium-21 Systems

Atomic Force Microscopy (AFM) for Surface Topography and Polymer Deposition

Atomic Force Microscopy (AFM) is a powerful technique for examining the surface topography of materials at the nanoscale. It is particularly useful for characterizing nonconductive substrates, such as polymers. AFM operates by using a sharp tip attached to a cantilever to scan the sample surface. The deflection of the cantilever, caused by forces between the tip and the sample surface, is detected by a laser beam and photodiode. This displacement is used to maintain a constant force by adjusting the sample's position in the z-direction, providing topographical data. scielo.bruc.edu The forces involved in the interaction between the sample surface and the tip generate digital images. scielo.br

AFM can provide quantitative information on morphological changes. Studies using AFM have shown that polymers, such as Polyquaternium-7 (a related polyquaternium), can deposit on surfaces, leading to increased surface roughness. scielo.brresearchgate.net This change in roughness indicates the adsorption of the polymer onto the substrate. scielo.br AFM images can reveal details of the polymer morphology, such as the presence of polymeric particles and their aggregates dispersed on the surface. scielo.br Quantitative analysis of AFM images allows for the measurement of surface roughness. scielo.brresearchgate.net

Electron Microscopy for Polymer Morphology (e.g., Scanning Electron Microscopy (SEM))

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM), are widely used to study the morphology of polymers. SEM provides high-resolution images of the sample surface by scanning it with a focused beam of electrons. The interaction of the electrons with the sample produces various signals that are used to create an image, revealing the surface structure and topography.

SEM is effective in evaluating gradual changes in the surface structure of materials after treatment with polymers. scielo.br For instance, SEM has been utilized to observe morphologic alterations in fibers after the application of polyquaternium polymers, showing that continuous applications can lead to the accumulation of the polymer on the fiber surface, potentially improving its aspect. researchgate.netscite.ai SEM images can show the roughness caused by polymer deposition on a surface. scite.ai

Thermal Analysis of Polyquaternium-21 Polymeric Systems

Thermal analysis techniques are essential for understanding how Polyquaternium-21 behaves when subjected to changes in temperature. These methods provide information about thermal stability, decomposition pathways, and phase transitions.

Thermogravimetric Analysis (TGA) for Polymer Decomposition Behavior

Thermogravimetric Analysis (TGA) is a thermal analysis technique that measures the change in mass of a material as a function of temperature or time while the sample is heated in a controlled environment. tainstruments.cominnovatechlabs.commat-cs.com As the temperature increases, components of the material may volatilize or decompose, resulting in a loss of weight. innovatechlabs.com TGA helps characterize properties such as decomposition, stability, composition, and thermal behavior of materials. mat-cs.com

TGA can identify thermal stability and decomposition temperatures of polymers. innovatechlabs.commat-cs.com It can measure weight loss associated with various processes, including the loss of water, solvents, plasticizers, decarboxylation, thermal decomposition, and oxidation. innovatechlabs.com TGA is commonly used on polymers to identify thermal stability and the impact of fillers. innovatechlabs.com Oxidative decomposition using air or a nitrogen/oxygen mixture is often employed in TGA for analyzing the mass percentage of components that decompose at different temperatures. mdpi.com

Differential Scanning Calorimetry (DSC) for Phase Transitions

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the difference in the heat flow rate between a sample and a reference material as a function of temperature or time. mdpi.comnih.gov This technique is particularly useful for studying phase transitions in polymers, such as glass transition, crystallization, and melting. mdpi.comnih.govresearchgate.net

DSC allows for the determination of thermal transition temperatures, including the glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm). mdpi.com It can also quantify the heat absorbed or released during these transitions (enthalpy changes). researchgate.net DSC is preferred for detecting transitions over a wide temperature range and for quantitative and qualitative analysis. mdpi.com Advanced DSC techniques, such as modulated differential scanning calorimetry (MDSC), can separate overlapping thermal events and distinguish between reversible and non-reversible transitions. mdpi.comeag.com MDSC can also be used to determine the heat capacity of a sample. mdpi.comeag.com

Physicochemical Interactions and Mechanisms of Polyquaternium 21

Electrostatic Interactions with Charged Substrates and Species

Polyquaternium-21, as a cationic polymer, possesses quaternary ammonium (B1175870) centers that confer a net positive charge. atamanchemicals.com This inherent positive charge is fundamental to its primary interaction mechanism: electrostatic attraction. Substrates such as hair and skin naturally carry a negative surface charge, especially when damaged. atamanchemicals.com The positively charged Polyquaternium-21 is drawn to these negatively charged sites, leading to an ionic bond with the substrate. atamanchemicals.comatamankimya.com

This coulombic interaction neutralizes the negative charges on surfaces like hair proteins, which helps to flatten the hair cuticle and reduce static electricity. atamanchemicals.comspecialchem.com The polymer's nitrogen atoms attach to the proteinaceous surface, forming a conditioning layer. atamanchemicals.com The strength of this binding is a key determinant of its conditioning efficacy. atamanchemicals.com This electrostatic attraction is also the driving force behind the formation of complexes with anionic species in solution, such as anionic surfactants. atamankimya.com The charge interactions between the polyelectrolyte and surfactants can result in the formation of an integrated, gel-like network. nih.gov

Hydrophobic Association Phenomena of Polyquaternium-21

Beyond electrostatic forces, the molecular structure of Polyquaternium-21 facilitates hydrophobic interactions. The polymer contains long carbon chains which, once the cationic centers are anchored to a substrate, orient themselves to provide hydrophobic lubricity. atamanchemicals.com This phenomenon contributes to the smooth feel and ease of combing associated with conditioned hair.

The interplay between electrostatic attraction and hydrophobic association is critical in the polymer's interaction with surfactants. scconline.org While the initial association between the cationic polymer and an anionic surfactant is driven by the strong electrostatic attraction between opposite charges, the process is also governed by hydrophobic interactions between the tail groups of the surfactant molecules bound to the polymer chain. scconline.org This cooperative process, driven by a resultant loss of free energy, leads to both intramolecular and intermolecular association of these hydrophobic groups, influencing the formation and stability of polymer-surfactant complexes. scconline.org Similarly, the hydrophobic-hydrophilic balance within the polymer structure can lead to beneficial associations with other formulation ingredients, such as hydrophobically modified gellants. cosmeticsciencetechnology.com

Polyquaternium-21 – Surfactant Interactions

The interaction between Polyquaternium-21 and surfactants is a cornerstone of its application, leading to complex phase behaviors and the formation of structures crucial for its performance.

This dilution-triggered phase separation is a critical deposition mechanism. cosmeticsandtoiletries.comscientificspectator.com The coacervate is a gel-like phase with a high concentration of cationic charge that adheres to negatively charged surfaces like hair, depositing a conditioning film while the surfactant is rinsed away. shengqingmaterials.com

Several factors influence the dynamics of coacervate formation, as detailed in the table below.

Factor	Influence on Coacervate Formation	Research Finding
Polymer Molecular Weight	Higher molecular weight polymers tend to generate more coacervate. shengqingmaterials.comscientificspectator.com	The amount of coacervate formed increases with polymer molecular weight, even at constant charge density. scientificspectator.com
Polymer Charge Density	Cationic polymers with higher charge density generally form more coacervate. shengqingmaterials.com	Micelle charge density is a controlling factor in coacervate formation. scconline.org
Surfactant Concentration	Coacervation occurs as surfactant concentration is diluted near the CMC. shengqingmaterials.comscientificspectator.com	Below the CMC, an insoluble coacervate is formed; above the CMC, the complex may be resolubilized. scientificspectator.com
Ionic Strength (Salt)	The presence of electrolytes can eliminate phase separation. researchgate.net	Added salt can significantly impact the system's rheological response due to a charge screening effect. nih.gov
Surfactant Structure	The chemical structure of the surfactant affects the coacervation process. scientificspectator.com	Systems with different anionic surfactants exhibit different phase behaviors with the same cationic polymer. scconline.org

This table is generated based on data from the text.

The interaction between Polyquaternium-21 and surfactants begins at a concentration known as the critical association concentration (cac), which is typically lower than the surfactant's CMC. nih.gov This marks the onset of surfactant binding to the polyelectrolyte, driven by electrostatic forces. scconline.orgnih.gov As more surfactant binds to the polymer chain, a neutral aggregate can form, which often has reduced solubility. researchgate.netresearchgate.net

As the surfactant concentration increases and surpasses the CMC, the nature of the complex changes. The polymer becomes associated with the surfactant micelles. researchgate.netresearchgate.net This can lead to the resolubilization of the polymer-surfactant complex, which is observed as a decrease in turbidity after an initial increase during phase separation. scientificspectator.comacs.org This complexation behavior impacts the nanoscopic topography of foam films but may not change the fundamental layering of micellar structures. nih.gov The entire process involves a sequence of surfactant binding, phase separation, and potential re-solubilization depending on the surfactant concentration. scconline.org

Interactions of Polyquaternium-21 with Other Polymeric Systems and Polyelectrolytes

Polyquaternium-21 can engage in significant interactions with other polymers, particularly those bearing an opposite charge. When combined with anionic polymers, such as certain gellants or thickeners (e.g., acrylates crosspolymer), a process of complexation driven by opposite charge interaction can occur. atamankimya.com This association can be synergistic, leading to a notable increase in the viscosity of the formulation. cosmeticsciencetechnology.com The charge interactions between the cationic polyelectrolyte and other components can create an integrated gel-like network that builds the system's viscosity and viscoelastic properties. nih.gov This behavior is crucial in structuring liquid products and can be modulated by factors like polymer concentration and ionic strength. nih.gov

Adsorption and Deposition Mechanisms on Varied Surfaces

The primary mechanism for the deposition of Polyquaternium-21 onto surfaces like hair and skin is its adsorption via electrostatic attraction. chemrxiv.orgresearchgate.net The cationic polymer is drawn to the anionic sites on the substrate, forming a durable, conditioning film. atamankimya.comshengqingmaterials.com

The efficiency of this deposition is influenced by several parameters:

Molecular Weight: Polymers with higher molecular weight have been found to play a more significant role in deposition than charge density. researchgate.net

Charge Density: Higher charge density can improve deposition, particularly in systems with high surfactant concentrations. chemrxiv.org

pH: The deposition of polyquaterniums is often directly proportional to the pH, as the charge on the substrate can vary with pH. researchgate.net

Substrate Condition: The age and damage level of a substrate like hair can influence the amount of polymer deposited. researchgate.net

The adsorbed layer modifies the surface properties of the substrate, providing lubrication, reducing friction, and improving feel. atamanchemicals.comresearchgate.net

Film Formation Dynamics and Structural Properties of Polyquaternium-21 Films

The efficacy of Polyquaternium-21 in various applications is intrinsically linked to its ability to form a thin, durable film on surfaces such as hair and skin. This process is governed by specific physicochemical interactions that lead to the deposition of the polymer from a solution onto a substrate. The resulting film possesses distinct structural properties that impart the desired conditioning, smoothing, and antistatic effects.

The primary mechanism driving the deposition of polyquaternium polymers is the electrostatic attraction between the positively charged polymer and negatively charged surfaces. atamanchemicals.comspecialchem.com Polymers in the polyquaternium class are cationic, meaning they carry positive charges from their quaternary ammonium centers. atamanchemicals.comspecialchem.com Substrates like hair and skin naturally possess a negative charge, leading to an ionic bond that causes the polymer to adhere to the surface. atamanchemicals.com This substantive binding allows the polymer to resist being easily rinsed off.

Another critical mechanism involved in film formation is the dilution/deposition process. When incorporated into a product, polyquaterniums are typically in a concentrated, water-soluble state. Upon application and dilution with water, the concentration of the polymer decreases, which alters its solubility. This change causes the polymer to precipitate out of the solution and deposit onto the substrate, forming a coherent film. specialchem.com This deposited film then provides a range of functional benefits.

The structural integrity and properties of the film can be influenced by formulation factors, such as the presence of anionic surfactants. In some cases, interactions between the cationic polyquaternium and anionic surfactants can lead to the formation of complexes, which may result in an undesirable film on the hair if not formulated carefully. atamankimya.com

Below is a table summarizing the key aspects of film formation for polyquaterniums, which are applicable to Polyquaternium-21 based on the behavior of its chemical class.

Table 1: Conceptual Summary of Polyquaternium-21 Film Formation and Properties

Parameter	Description	Governing Principles	Resulting Film Characteristic
Deposition Mechanism	The process by which the polymer transfers from solution to a substrate surface.	Electrostatic attraction between the cationic polymer and anionic substrate; Dilution-deposition causing reduced solubility and surface precipitation. atamanchemicals.comspecialchem.com	Strong adhesion and substantivity to the surface.
Film Formation	The organization of deposited polymer molecules into a continuous layer.	Self-assembly of polymer chains on the substrate, neutralizing surface charge. specialchem.com	A smooth, protective, and uniform coating. atamankimya.com
Structural Properties	The physical characteristics of the formed polymer film.	The molecular structure of the polyquaternium and its interaction with the substrate.	Provides lubricity, reduces friction, and enhances shine. atamanchemicals.comatamankimya.com
Functional Properties	The performance benefits derived from the film.	Antistatic effects from charge neutralization; Conditioning from the smooth, protective layer. specialchem.comatamankimya.com	Improved manageability, reduced frizz, and a conditioned feel. atamankimya.com

Solution Behavior and Rheological Properties of Polyquaternium 21 Systems

Viscoelasticity and Rheological Modeling of Polyquaternium-21 Solutions

Viscoelasticity is a key characteristic of many polymer solutions, describing their ability to exhibit both viscous (liquid-like) and elastic (solid-like) properties under deformation. scirp.org This dual nature is a result of the polymer chains' ability to move and rearrange (viscous behavior) while also forming temporary networks or entanglements that resist deformation (elastic behavior). scirp.org

Rheological modeling is employed to quantitatively describe and predict the viscoelastic behavior of polymer systems. Various mathematical models exist, ranging from generalized Newtonian fluid models to more complex nonlinear viscoelastic constitutive models. aip.org Models such as the Maxwell, Oldroyd-B, Phan-Thien-Tanner (PTT), and Giesekus models are used to fit experimental data and predict rheological characteristics like shear thinning and shear thickening. scirp.orgaip.org These models help in understanding the underlying molecular mechanisms governing the macroscopic rheological response. nih.gov

For Polyquaternium-21 solutions, understanding viscoelasticity is essential for applications where flow behavior and structural integrity under stress are important. While specific models applied directly to Polyquaternium-21 were not extensively detailed in the search results, the general principles of viscoelasticity and modeling for polymer solutions containing charged polymers and surfactants are relevant. researchgate.netmdpi.comresearchgate.netpolymer-korea.or.kr Studies on similar systems, like polycations interacting with surfactants, demonstrate that rheological measurements, including the storage modulus (G') and loss modulus (G''), are used to characterize viscoelastic properties. ijcce.ac.irmdpi.combiotechrep.ir G' represents the elastic or solid-like component, while G'' represents the viscous or liquid-like component. mdpi.comresearchgate.net The relationship between G' and G'' as a function of frequency or stress provides insights into the material's viscoelastic nature. ijcce.ac.irmdpi.com

Influence of Concentration, pH, and Ionic Strength on Polyquaternium-21 Solution Properties

The rheological properties of polyelectrolyte solutions, including those containing Polyquaternium-21, are highly sensitive to concentration, pH, and ionic strength. mdpi.comresearchgate.nettaylorfrancis.comnih.gov

Concentration: Polymer concentration significantly impacts viscosity and viscoelasticity. Generally, increasing polymer concentration leads to increased viscosity and a more pronounced elastic character due to increased chain interactions and entanglement. biotechrep.ir

pH: pH can influence the charge density of polymers containing ionizable groups. For cationic polymers like Polyquaternium-21 (which contains permanent positive charges but may also have pH-sensitive groups depending on its specific structure), pH can affect chain conformation and interactions, thereby altering solution viscosity and rheology. nih.gov Changes in pH can influence the solubility of polymer-surfactant complexes, which in turn affects adsorption and rheological behavior. mdpi.com

Ionic Strength: The presence of salts (ionic strength) can screen the electrostatic charges on polyelectrolyte chains. mdpi.comresearchgate.net At low ionic strength, the repulsive forces between charged segments of the polymer chain cause the chain to extend, leading to higher viscosity. As ionic strength increases, these repulsive forces are screened, causing the polymer chain to coil up and resulting in decreased viscosity. mdpi.comnih.gov Ionic strength also plays a crucial role in the association of polyelectrolytes with oppositely charged surfactants, impacting the formation and behavior of complexes in solution and at interfaces. mdpi.comresearchgate.net

Studies on related systems have shown that ionic strength can affect protein solubility and the viscoelastic character of solutions. nih.gov The adsorption of polycations onto surfaces, relevant to the behavior of Polyquaternium-21 in formulations, is influenced by ionic strength and polymer concentration. researchgate.net

Gelation Phenomena and Network Formation in Polyquaternium-21 Systems

Polymer solutions can undergo gelation, forming a three-dimensional network structure that dramatically changes their rheological properties, transitioning from a liquid-like to a solid-like state. biotechrep.irgoogleapis.com Gelation can occur through various mechanisms, including physical associations (like hydrogen bonding or hydrophobic interactions) or chemical crosslinking. ijcce.ac.irbiotechrep.ir

For Polyquaternium-21, particularly in the presence of oppositely charged species like anionic surfactants, the formation of polymer-surfactant complexes can lead to network formation and gel-like behavior. researchgate.netmdpi.compolymer-korea.or.kr These complexes can form junction points that create a physical network throughout the solution. researchgate.net The phase behavior of such complexes, including the formation of soluble complexes, coacervates, or precipitates, is dependent on factors like polymer and surfactant concentration, molecular weight, charge density, and ionic strength. psu.edu

Rheological measurements, such as oscillatory shear tests, are valuable for studying gelation. biotechrep.irresearchgate.net The increase in storage modulus (G') relative to the loss modulus (G'') is indicative of the formation of an elastic network. ijcce.ac.irmdpi.com Gel strength can be quantified using dynamic oscillatory measurements. biotechrep.ir The conditions under which gelation occurs can be determined by monitoring rheological properties as a function of temperature or concentration. biotechrep.ir

While direct studies on Polyquaternium-21 gelation were not prominently found, research on Polyquaternium-10 with anionic surfactants demonstrates complex solution behavior and network formation, characterized by changes in viscosity and modulus. polymer-korea.or.kr The thixotropic behavior of such complex solutions, reflecting the breakdown and reformation of the network under shear, can also be examined rheologically. polymer-korea.or.krmdpi.com

Rheological Characterization Methodologies and Instrumentation for Polyquaternium-21

Characterizing the rheological properties of Polyquaternium-21 solutions requires specific methodologies and instrumentation. Rheology measurements quantify how a material deforms or flows in response to applied forces. mdpi.com

Common rheological characterization methods include:

Steady Shear Rheometry: This involves applying a constant shear rate and measuring the resulting shear stress, or vice versa. This provides information about the viscosity of the solution as a function of shear rate, revealing Newtonian, shear-thinning (pseudoplastic), or shear-thickening (dilatant) behavior. mdpi.commdpi.com Rotational viscometers are often used for these measurements. mdpi.com

Oscillatory Shear Rheometry: This technique involves applying an oscillating stress or strain to the sample and measuring the material's response. mdpi.combiotechrep.irresearchgate.net This method is particularly useful for characterizing viscoelastic materials and determining the storage modulus (G') and loss modulus (G''). mdpi.combiotechrep.irmdpi.comresearchgate.net Frequency sweep tests and amplitude sweep tests are common oscillatory measurements. mdpi.combiotechrep.irresearchgate.net

Creep and Stress Relaxation Tests: These tests involve applying a constant stress and monitoring deformation over time (creep) or applying a constant strain and monitoring stress decay over time (stress relaxation). These methods provide further insight into the viscoelastic properties and time-dependent behavior of the material.

Instrumentation for rheological characterization typically includes rheometers, such as rotational rheometers with various geometries (e.g., cone-plate, parallel plate, or concentric cylinders). biotechrep.irmdpi.comresearchgate.net Computer-controlled rheometers allow for precise control of temperature, shear rate, and stress, as well as data acquisition and analysis. mdpi.com Environmental control accessories, such as hydration chambers, can be used to prevent sample evaporation during measurements. researchgate.net

Detailed research findings often involve presenting data as flow curves (viscosity or shear stress vs. shear rate) and oscillatory data (G' and G'' vs. frequency or strain). polymer-korea.or.krijcce.ac.irmdpi.combiotechrep.irmdpi.com Rheological models are then fitted to this experimental data to extract parameters that describe the material's behavior. aip.orgmdpi.comredalyc.org

Polyquaternium 21 in Advanced Material Science and Engineering

Role as Flocculation Agents and Coagulants in Separation Technologies

Cationic polymers, a class to which Polyquaternium-21 belongs, are widely recognized for their efficacy as flocculants and coagulants in various separation technologies, particularly in water and wastewater treatment. The primary mechanism behind their function lies in their positive charge, which allows them to neutralize the negative charges typically found on the surface of suspended particles and colloids in aqueous systems. This charge neutralization destabilizes the particles, enabling them to aggregate into larger flocs that can be more easily removed through sedimentation, filtration, or flotation.

The flocculation process is generally understood to occur in two steps: coagulation, where the initial charge neutralization and formation of micro-flocs occur, followed by flocculation, where these micro-flocs are brought together to form larger, more stable macro-flocs. The effectiveness of a cationic polymer in this process is influenced by its molecular weight and charge density. A higher molecular weight can enhance bridging between particles, leading to larger and stronger flocs.

While specific studies detailing the performance of Polyquaternium-21 as a flocculant are scarce, the principles governing other cationic polymers suggest its potential utility. For instance, studies on other polyquaternium compounds have demonstrated their ability to significantly reduce turbidity and remove suspended solids from various water sources.

Table 1: General Flocculation Performance of Cationic Polymers in Wastewater Treatment

Parameter	Typical Removal Efficiency (%)	Mechanism
Turbidity	85-99%	Charge Neutralization, Inter-particle Bridging
Suspended Solids	80-95%	Flocculation and Sedimentation
Organic Matter (COD/BOD)	40-70%	Entrapment in Flocs

Note: This table represents typical performance data for cationic polymers in general and is not specific to Polyquaternium-21.

Polyquaternium-21 in Adsorption and Surface Modification Applications

The cationic nature of polyquaternium compounds also makes them suitable for adsorption onto negatively charged surfaces, leading to surface modification. This property is extensively utilized in personal care products to impart conditioning effects to hair and skin. In the realm of material science, this characteristic can be harnessed to alter the surface properties of various materials.

For example, the adsorption of a cationic polymer like Polyquaternium-21 onto a cellulosic or mineral surface can change its surface charge from negative to positive. This modification can improve the adhesion of subsequent coatings, enhance the material's affinity for anionic dyes, or alter its wetting and frictional characteristics.

The process of adsorption is governed by electrostatic interactions between the positively charged quaternary ammonium (B1175870) groups in the polymer and the negative sites on the substrate surface. The extent and strength of adsorption can be influenced by factors such as the pH of the medium, the ionic strength of the solution, and the molecular weight and charge density of the polymer. While specific adsorption isotherm data for Polyquaternium-21 is not available, studies on similar cationic polymers often show a high affinity for negatively charged surfaces.

Integration of Polyquaternium-21 into Composite Materials and Hybrid Systems

The integration of functional polymers into composite materials and hybrid systems is a growing area of research aimed at developing materials with enhanced properties. While there is a lack of specific research on the incorporation of Polyquaternium-21 into such systems, the inherent properties of polyquaternium compounds suggest potential applications.

For instance, incorporating a cationic polymer into a polymer matrix composite could potentially improve the interfacial adhesion between the matrix and a negatively charged filler material. This could lead to enhanced mechanical properties of the composite. Furthermore, the antimicrobial properties of polyquaternium compounds could be imparted to a composite material by integrating Polyquaternium-21, creating a material with self-disinfecting surfaces.

The development of hybrid systems, where organic polymers are combined with inorganic materials at the nanoscale, could also benefit from the inclusion of Polyquaternium-21. The cationic nature of the polymer could be used to direct the assembly of inorganic nanoparticles or to create organic-inorganic hybrid coatings with specific functionalities. However, without dedicated research, these applications remain speculative.

Bio-Interactions and Antimicrobial Principles of Polyquaternium Compounds

Polyquaternium compounds are well-known for their antimicrobial properties. The positively charged quaternary ammonium groups are the key functional moieties responsible for their biocidal activity. The generally accepted mechanism of action involves the electrostatic attraction of the cationic polymer to the negatively charged components of microbial cell membranes, such as phospholipids (B1166683) and teichoic acids. oup.com

Detailed studies on the antimicrobial spectrum and efficacy of Polyquaternium-1 have shown it to be particularly effective against bacteria. researchgate.netnih.govnih.gov While it is reasonable to assume that Polyquaternium-21 exhibits similar antimicrobial properties due to the presence of quaternary ammonium groups, specific data on its efficacy against various microorganisms is not available in the reviewed literature.

Table 2: Antimicrobial Activity of Polyquaternium-1 against Ocular Pathogens

Microorganism	Type	Lethal Concentration (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	20
Pseudomonas aeruginosa	Gram-negative Bacteria	50
Serratia marcescens	Gram-negative Bacteria	200
Candida albicans	Fungus	>1000
Aspergillus fumigatus	Fungus	>1000

Source: Adapted from research on Polyquaternium-1. researchgate.net This data is not specific to Polyquaternium-21.

Environmental and Sustainability Aspects of Polyquaternium 21 Research

Environmental Fate and Transport of Polymeric Quaternary Ammonium (B1175870) Compounds

Polymeric quaternary ammonium compounds, including those like Polyquaternium-21 used in personal care products, are primarily released into the environment through wastewater following their use. industrialchemicals.gov.au Their environmental fate and transport are largely influenced by their physicochemical properties, particularly their permanent positive charge and water solubility. nih.govacs.org

In wastewater treatment plants (WWTPs), a significant removal mechanism for QACs is adsorption to activated sludge due to their positive charge interacting with negatively charged solids. nih.govnih.govhnu.edu.cn While biodegradation can occur under aerobic conditions, sorption to solids is often much faster and accounts for a larger portion of their removal from the water phase. nih.govrsc.org Removal rates for QACs in WWTPs can be high, often exceeding 90% for some types, but low concentrations can still be continuously discharged in the effluent. hnu.edu.cnrsc.orgacs.org Studies on polymeric quaternary ammonium salts from cosmetic uses suggest that their partitioning to the solid phase in wastewater treatment might be less than typically assumed in regulatory risk assessment, potentially leading to higher predicted environmental concentrations in water. griffith.edu.au

Once released into surface waters, polyquats are not expected to bioaccumulate significantly due to their water solubility and large molecular size, which can preclude passage across biological membranes. industrialchemicals.gov.auindustrialchemicals.gov.auresearchgate.net However, their strong affinity for sorption to particles and solids, such as sediment and soil, can limit the extent of biodegradation and photolysis, contributing to their persistence in these environmental compartments. nih.govacs.orgnih.gov QACs have been detected in various environmental matrices, including surface water, wastewater, biosolids, soil, house dust, and sediments. acs.orgrsc.org

Aerosolized usage and transport on dust particles are additional pathways by which these compounds can move in the outdoor environment. nih.govacs.org Long-term monitoring data are currently insufficient to fully assess trends in QAC levels in various environmental compartments. nih.govacs.org

Methodological Challenges in Environmental Assessment of Cationic Polymers

Assessing the environmental impact of cationic polymers, such as Polyquaternium-21, presents several methodological challenges. Polymers, in general, have historically been excluded from some regulatory evaluation programs like REACH, although there is increasing interest in including certain classes, such as cationic polymers, due to environmental concerns. cefic-lri.orgresearchgate.netnih.gov

One significant challenge is reliably measuring the aquatic exposure of these charged compounds. cefic-lri.orgau.dk Analytical methods for trace analysis of water-soluble polymers in complex environmental matrices are often hampered by the lack of well-defined characteristic masses representing the analyte, which is typical for smaller organic substances. umweltbundesamt.de While some analytical techniques like Metachromatic Polyelectrolyte Titration have been developed, further improvements are needed to widen the scope of analyzed polyquats, reduce detection limits, and enable more reliable quantification. umweltbundesamt.degriffith.edu.au

Controlling laboratory testing exposure concentrations is also challenging because dissolved organic carbon (DOC) and suspended solids in environmental waters can interact with cationic polymers, reducing their bioavailability and apparent toxicity. researchgate.netcefic-lri.orgresearchgate.netau.dk This interaction means that toxicity observed in clean laboratory water may not accurately reflect the toxicity in natural waters. researchgate.netresearchgate.net

Furthermore, consistently testing and describing the toxicity of cationic polymers is difficult. cefic-lri.orgau.dk Their effects are often related to interactions with the outer membranes of aquatic organisms, particularly algae, which are considered highly sensitive to cationic polymers due to potential impacts on photosynthesis and membrane activity. researchgate.netcefic-lri.orgresearchgate.net However, the toxicity can vary depending on the polymer structure, charge density, molecular weight, test organism, and test conditions. researchgate.netresearchgate.net There is a need for consistent testing approaches, potentially applying considerations outlined for testing difficult substances. researchgate.netnih.gov

The complex and variable nature of polymers, even within the same INCI designation like "Polyquaternium," further complicates assessment. Polymers with the same name or CAS number can have a wide range of molecular weights, charge densities, and other properties due to variations in synthesis and structure. oup.comcir-safety.org This variability makes read-across approaches and the development of general quantitative structure-activity relationships (QSARs) challenging, although efforts are underway to develop material-specific models and identify polymer properties for better characterization. cefic-lri.orgoup.com

Sustainable Synthesis and Degradation Pathways for Polyquaternium-21

Research into sustainable synthesis and degradation pathways for Polyquaternium-21 specifically is not extensively detailed in the provided search results. However, broader efforts in green chemistry and sustainable polymer development are relevant. The development of environmentally friendly antimicrobial polymeric coatings and biodegradable alternatives to traditional nonbiodegradable polymers are areas of research that align with the need for more sustainable materials. nih.govnih.gov

For QACs in general, while they are relatively susceptible to aerobic biodegradation and indirect photolysis, their strong tendency to adsorb to particles limits the effectiveness of these degradation processes in the environment. nih.govacs.org Enzymatic degradation by microorganisms from sewage and soils has been reported, and QACs can be metabolized under aerobic conditions through different pathways involving hydroxylation of the alkyl chain. rsc.org However, biodegradation rates can be affected by factors such as the chemical structure, concentration, presence of other substances, and microbial community acclimatization. hnu.edu.cn Some polyquaternium compounds are expected to undergo biodegradation at a slow rate, although removal in acclimated biological treatment systems is often high due to sorption. industrialchemicals.gov.auindustrialchemicals.gov.au

The synthesis of quaternary ammonium compounds typically involves the alkylation of tertiary amines. wikipedia.org Sustainable synthesis approaches for polymers and QACs would likely focus on using renewable feedstocks, developing more efficient and less hazardous reaction pathways, and minimizing waste generation, in line with the principles of green chemistry. nih.govrsc.org

Lifecycle Assessment Considerations for Polyquaternium-21

A comprehensive lifecycle assessment (LCA) for Polyquaternium-21 would consider its environmental impacts from raw material extraction and synthesis through its use phase and eventual disposal. While specific LCA data for Polyquaternium-21 were not found, LCAs for other surfactants and personal care ingredients provide a framework. researchgate.net

Considerations for a Polyquaternium-21 LCA would include the environmental footprint of the raw materials used in its synthesis, the energy and resources consumed during manufacturing, and emissions to air, water, and soil during production and use. The use phase, particularly the "down-the-drain" disposal in products like shampoos and conditioners, is a critical point for environmental release. industrialchemicals.gov.aunih.gov

The fate of Polyquaternium-21 in WWTPs and its persistence and potential effects in aquatic and terrestrial environments after disposal are key considerations for the end-of-life phase. industrialchemicals.gov.auindustrialchemicals.gov.auresearchgate.net The potential for accumulation in biosolids and subsequent application of biosolids to land is also relevant. nih.govacs.org

Methodological challenges in LCA for polymers include accurately characterizing the diverse structural attributes and properties of polymers, as well as the lack of comprehensive data on their environmental fate and effects across their lifecycle. oup.comnih.gov Efforts to develop consistent polymer characterization and assessment methods are crucial for improving the accuracy of LCA for substances like Polyquaternium-21. cefic-lri.orgresearchgate.netnih.govoup.com

The concept of a sustainable product lifecycle, aiming to minimize harm from production to disposal, is a guiding principle for manufacturers of personal care ingredients. samyangkci.com This includes considering the environmental impact of raw materials, manufacturing processes, product use, and end-of-life management. samyangkci.com

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Polyquaternium-21	102523-94-4 chemwhat.com
Polyquaternium-7	168563 wikipedia.orgthegoodscentscompany.com
Polyquaternium-10	68610-92-4 (CAS for a specific form) researchgate.net
Polyquaternium-22	Not explicitly found, related to DADMAC and acrylic acid cir-safety.org
Polyquaternium-39	Not explicitly found, related to DADMAC and acrylamide (B121943) cir-safety.org
Polyquaternium-46	177288 atamanchemicals.com
Polyquaternium-68	Not explicitly found industrialchemicals.gov.au
Polyquaternium-72	Not explicitly found industrialchemicals.gov.au
Polyquaternium-86	Not explicitly found industrialchemicals.gov.au
Diallyldimethylammonium chloride (DADMAC)	Component of Polyquaternium-7 wikipedia.org
Acrylamide	Component of Polyquaternium-7 wikipedia.org
Acrylic acid	Component of Polyquaternium-22 (related) cir-safety.org
Vinylcaprolactam	Component of Polyquaternium-46 atamanchemicals.com
Vinylpyrrolidone	Component of Polyquaternium-46 atamanchemicals.com
Methylvinylimidazolium methosulfate	Component of Polyquaternium-46 atamanchemicals.com
Benzalkonium chloride (BAC)	Example QAC nih.govacs.org
Didecyldimethylammonium chloride (DDAC)	Example QAC wikipedia.org
Benzethonium chloride (BZT)	Example QAC nih.gov
Cetylpyridinium chloride (CPC)	Example QAC nih.gov
Octadecyltrimethylammonium chloride (OTAC)	Example QAC hnu.edu.cn

Data Tables

While specific quantitative data on the environmental fate and transport of Polyquaternium-21 is limited in the search results, general data on QACs and polyquats can be presented.

Table 1: Typical QAC Concentrations in Wastewater

Stream	Concentration Range	Unit	Source
Raw Wastewater	100s to 1200	μg/L	nih.govacs.org
Wastewater Influent	Hundreds	μg/L	nih.govacs.org
Wastewater Effluent	< 1 to ~100	μg/L	nih.govhnu.edu.cnacs.org
Sewage Sludge	Mid to high μg/g (dry wt)	μg/g	rsc.org
Biosolids/Sludge	Up to 500 mg/kg (dry wt)	mg/kg	nih.govacs.org

Table 2: Removal Mechanisms for QACs in WWTPs

Mechanism	Contribution to Removal	Notes	Source
Adsorption	Major	To activated sludge, faster than biodegradation	nih.govhnu.edu.cn
Biodegradation	Minor	Occurs under aerobic conditions, slower	nih.govrsc.org

Table 3: Factors Affecting QAC Biodegradation

Factor	Impact on Biodegradation Rate	Source
Chemical Structure	Varies	hnu.edu.cn
Concentration	Varies	hnu.edu.cn
Complexing with Anionic Surfactants	Varies	hnu.edu.cn
Microbial Community Acclimatization	Varies	hnu.edu.cn
Alkyl Chain Length	Longer chains decrease rate	hnu.edu.cn
Substitution with Benzyl Group	Decreases rate	hnu.edu.cn

Please note that the data presented in the tables are generalized for QACs and polyquats based on the search results, as specific data for Polyquaternium-21 across all these categories was not consistently available.

Emerging Research Frontiers and Future Directions for Polyquaternium 21

Development of Novel Polyquaternium-21 Derivatives with Tunable Properties

Research is ongoing in the development of novel cationic polymers and their derivatives with precisely controlled properties. researchgate.net This involves tailoring characteristics such as molecular weight distribution, charge density, and the incorporation of specific functional groups to achieve desired performance attributes. researchgate.net While specific research on Polyquaternium-21 derivatives is not extensively detailed in the search results, the broader field of cationic polymer research indicates a trend towards creating polymers with tunable properties for enhanced performance in various applications. researchgate.net This includes exploring different polymer architectures, such as linear, branched, and dendrimeric structures, and incorporating natural or synthetic components to improve biocompatibility or introduce new functionalities. researchgate.net The ability to modify these polymers allows for targeted applications and improved interactions with surfaces like hair and skin. researchgate.netresearchgate.net

Integration of Computational Chemistry and Machine Learning in Polyquaternium-21 Research

The integration of computational chemistry and machine learning (ML) is becoming increasingly prevalent in materials science and chemistry research, offering powerful tools for predicting properties, simulating behavior, and accelerating the discovery of new materials and formulations. nih.govresearchgate.netijsetpub.com While direct applications to Polyquaternium-21 are not explicitly detailed, the broader trends suggest that these computational approaches can be applied to understand and predict the behavior of polyquaterniums. Computational chemistry can be used to model the interactions of polyquaternium molecules with other components in a formulation, such as surfactants, and with surfaces like hair. acs.org ML can be employed to analyze large datasets of polymer structures and properties to predict the performance of new derivatives or optimize existing formulations. researchgate.netijsetpub.comresearchgate.net This can significantly reduce the need for extensive experimental testing, speeding up the research and development process. researchgate.net For example, ML has been used to predict reaction pathways and products, design experiments, and optimize experimental conditions in organic chemistry, approaches that could be adapted for polymer synthesis and characterization. researchgate.netijsetpub.com

Advancements in In-Situ Characterization Techniques for Polyquaternium-21 Systems

Advancements in in-situ and operando characterization techniques are crucial for understanding the behavior of complex systems like those involving polyquaternium-21 in real-world conditions. iapchem.org These techniques allow researchers to observe processes as they happen, providing insights into the interactions, structural changes, and performance of the polymer within a formulation or on a substrate. While the search results highlight the application of in-situ techniques in fields like electrocatalysis and membrane characterization, their application to polyquaternium systems is implied by the need for a deeper understanding of their behavior in complex matrices like cosmetic formulations or water treatment systems. iapchem.orgmdpi.comrsc.org Techniques such as spectroscopy (e.g., FTIR, Raman), microscopy (e.g., AFM, electron microscopy), and scattering techniques can provide valuable information on the adsorption, complexation, and structural organization of polyquaternium-21 in different environments. mdpi.comresearchgate.net For instance, FTIR is used to understand chemical interactions and the distribution of functional groups within materials, which could be applied to study how Polyquaternium-21 interacts with hair or other formulation components. mdpi.com Continued development and application of these techniques will be essential for correlating the molecular structure and bulk properties of polyquaternium-21 with its performance in various applications.

Cross-Disciplinary Applications and Synergistic Research Opportunities for Polyquaternium-21

Polyquaternium-21, as a cationic polymer, shares characteristics with other polyquaternary ammonium (B1175870) compounds (QACs) and cationic polymers that are used in diverse fields beyond personal care. frontiersin.orgmdpi.com This opens up opportunities for cross-disciplinary applications and synergistic research. Cationic polymers are explored for applications in areas such as drug delivery systems, particularly for skin treatment, due to their ability to form nanoparticles and encapsulate active compounds. nih.gov They are also investigated for their antimicrobial properties and potential use in surface coatings to prevent biofilm formation. mdpi.com Research on other polyquaterniums, such as Polyquaternium-7 and Polyquaternium-10, in hair care formulations provides insights into polymer-surfactant interactions and adsorption behavior, which are relevant to Polyquaternium-21. researchgate.netjapsonline.comresearchgate.net Furthermore, the use of cationic polymers in water treatment for flocculation and removal of contaminants suggests potential applications or research synergies for Polyquaternium-21 in environmental contexts. wikipedia.orgwhiterose.ac.uk Exploring the behavior of Polyquaternium-21 in mixtures with other polymers or materials, such as silk fibroin in hybrid nanoparticles, can lead to the development of novel materials with enhanced properties for specific applications like hair treatment. japsonline.com

Addressing Gaps in Fundamental Understanding of Polyquaternium-21 Behavior

Despite the widespread use of polyquaterniums, including Polyquaternium-21, there remain significant gaps in the fundamental understanding of their behavior in complex systems. researchgate.net This includes a detailed understanding of the mechanisms of interaction with various substrates (e.g., different hair types, skin), the dynamics of complex formation with other formulation ingredients (e.g., anionic surfactants), and their long-term fate and persistence in the environment. researchgate.netgriffith.edu.aunih.gov Research is needed to clarify how factors such as polymer architecture, charge density, molecular weight, and environmental conditions (pH, ionic strength, temperature) influence the conformation, aggregation, and adsorption behavior of Polyquaternium-21. researchgate.netgriffith.edu.au Gaining a more profound fundamental understanding through detailed experimental studies and theoretical modeling will be crucial for the rational design of future formulations and the prediction of their performance and environmental impact. researchgate.netacs.orgacs.org Addressing these knowledge gaps will facilitate the development of more effective, sustainable, and environmentally benign applications of Polyquaternium-21. whiterose.ac.ukgriffith.edu.au

Q & A

Q. How should interdisciplinary teams coordinate to study POLYQUATERNIUM-21’s multifunctional roles?

• Methodological Answer :
• Define clear milestones (e.g., synthesis, characterization, biotesting) and assign roles using Gantt charts .
• Hold regular data audits to ensure consistency in analytical methods (e.g., NMR peak integration protocols) .
• Use collaborative tools like Electronic Lab Notebooks (ELNs) for real-time data sharing .

Tables: Key Analytical Techniques

Property	Technique	Critical Parameters	Reference
Molecular Weight	SEC-MALS	Column type, mobile phase ionic strength
Surface Charge	Zeta Potential	pH, temperature, dilution factor
Thermal Stability	TGA/DSC	Heating rate, atmosphere control
Degradation Products	HRMS	Ionization mode, resolution